Cas no 1547852-79-8 (1-(3-fluorophenyl)-4-methoxybutane-1,3-dione)

1-(3-fluorophenyl)-4-methoxybutane-1,3-dione structure
1547852-79-8 structure
Product Name:1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
CAS No:1547852-79-8
MF:C11H11FO3
MW:210.201647043228
CID:6491713
PubChem ID:81826686
Update Time:2025-07-19

1-(3-fluorophenyl)-4-methoxybutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
    • EN300-1126363
    • 1547852-79-8
    • AKOS020807907
    • Inchi: 1S/C11H11FO3/c1-15-7-10(13)6-11(14)8-3-2-4-9(12)5-8/h2-5H,6-7H2,1H3
    • InChI Key: XYTHOJRSZNGJFP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(CC(COC)=O)=O

Computed Properties

  • Exact Mass: 210.06922237g/mol
  • Monoisotopic Mass: 210.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.4Ų

1-(3-fluorophenyl)-4-methoxybutane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1126363-0.05g
1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
1547852-79-8 95%
0.05g
$468.0 2023-10-26
Enamine
EN300-1126363-0.1g
1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
1547852-79-8 95%
0.1g
$490.0 2023-10-26
Enamine
EN300-1126363-0.25g
1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
1547852-79-8 95%
0.25g
$513.0 2023-10-26
Enamine
EN300-1126363-0.5g
1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
1547852-79-8 95%
0.5g
$535.0 2023-10-26
Enamine
EN300-1126363-1.0g
1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
1547852-79-8
1g
$785.0 2023-06-09
Enamine
EN300-1126363-2.5g
1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
1547852-79-8 95%
2.5g
$1089.0 2023-10-26
Enamine
EN300-1126363-5.0g
1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
1547852-79-8
5g
$2277.0 2023-06-09
Enamine
EN300-1126363-10.0g
1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
1547852-79-8
10g
$3376.0 2023-06-09
Enamine
EN300-1126363-1g
1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
1547852-79-8 95%
1g
$557.0 2023-10-26
Enamine
EN300-1126363-5g
1-(3-fluorophenyl)-4-methoxybutane-1,3-dione
1547852-79-8 95%
5g
$1614.0 2023-10-26

Additional information on 1-(3-fluorophenyl)-4-methoxybutane-1,3-dione

1-(3-Fluorophenyl)-4-Methoxybutane-1,3-Dione: A Promising Compound in Pharmaceutical Research

1-(3-Fluorophenyl)-4-Methoxybutane-1,3-Dione, with the CAS number 1547852-79-8, represents a novel class of organic compounds that have garnered significant attention in recent years due to their unique structural features and potential therapeutic applications. This compound belongs to the family of 1,3-diones, which are characterized by the presence of two carbonyl groups (C=O) at positions 1 and 3 of the butane backbone. The 3-fluorophenyl substituent at the terminal position introduces additional chemical complexity and functional diversity, enabling interactions with various biological targets. The 4-methoxy group further enhances the compound's solubility and metabolic stability, making it a valuable candidate for pharmaceutical development.

Recent studies have highlighted the significance of 1-(3-Fluorophenyl)-4-Methoxybutane-1,3-Dione in the context of drug discovery and chemical biology. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising antioxidant activity, which is critical for combating oxidative stress-related diseases. The molecule's ability to scavenge free radicals and modulate redox pathways has been linked to its potential applications in neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Researchers have also explored its role in anti-inflammatory mechanisms, with preliminary data suggesting its capacity to inhibit pro-inflammatory cytokines like TNF-α and IL-6.

The structural characteristics of 1-(3-Fluorophenyl)-4-Methoxybutane-1,3-Dione make it a versatile scaffold for further chemical modifications. The fluorine atom at the para-position of the phenyl ring is known to enhance metabolic stability and improve binding affinity to target proteins. This feature is particularly relevant in the design of selective ligands for G protein-coupled receptors (GPCRs), which are major targets for drug development. A 2022 study published in ACS Chemical Biology reported that the compound's fluorinated aromatic ring contributes to its high affinity for the 5-HT2A receptor, a key target in the treatment of psychiatric disorders such as schizophrenia and depression.

Advancements in synthetic methodologies have further expanded the utility of 1-(3-Fluorophenyl)-4-Methoxybutane-1,3-Dione. A groundbreaking 2023 paper in Organic Letters described a novel asymmetric synthesis approach that enables the efficient preparation of this compound with high stereochemical purity. This method involves a transition-metal-catalyzed coupling reaction followed by a selective oxidation step, which is critical for maintaining the compound's biological activity. The development of such scalable synthetic routes is essential for transitioning this molecule from the laboratory to clinical applications.

The pharmacological profile of 1-(3-Fluorophenyl)-4-Methoxybutane-1,3-Dione has been extensively investigated in preclinical models. A 2024 study in Pharmacological Reports demonstrated its neuroprotective effects in animal models of stroke, where it significantly reduced neuronal damage and improved functional recovery. The compound's ability to modulate intracellular calcium levels and inhibit apoptosis pathways suggests its potential as a therapeutic agent for ischemic brain injuries. Additionally, its anti-cancer properties have been explored in vitro, with evidence of its capacity to induce apoptosis in various tumor cell lines.

Computational modeling and molecular dynamics simulations have provided further insights into the behavior of 1-(3-Fluorophenyl)-4-Methoxybutane-1,3-Dione. A 2023 study in Journal of Computational Chemistry revealed that the compound's conformational flexibility allows it to adopt multiple binding modes with target proteins, which may contribute to its broad biological activity. These findings underscore the importance of structure-based drug design in optimizing the compound's therapeutic potential.

Despite its promising properties, challenges remain in the development of 1-(3-Fluorophenyl)-4-Methoxybutane-1,3-Dione as a therapeutic agent. Issues such as bioavailability, toxicity, and drug resistance must be addressed through further research. Ongoing studies are focused on improving its metabolic stability and reducing potential side effects, with the ultimate goal of translating it into clinical settings.

In conclusion, 1-(3-Fluorophenyl)-4-Methoxybutane-1,3-Dione represents a significant advancement in the field of pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, position it as a promising candidate for the development of new therapeutics. Continued exploration of its pharmacological properties and optimization of its chemical structure will be crucial in realizing its full potential in medicine.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd